MCHR1 antagonist 4

• Molecular Formula: C26H30N2O4
• Molecular Weight: 434.5 g/mol
• InChI: InChI=1S/C26H30N2O4/c1-30-25-18-21(8-11-23(25)31-17-16-27-13-2-3-14-27)28-15-12-24(26(28)29)32-22-9-6-20(7-10-22)19-4-5-19/h6-12,18-19H,2-5,13-17H2,1H3
• InChIKey: NDQYSDBXPKTXCY-UHFFFAOYSA-N

MCHR1 Antagonist 4: Second-Generation MCHR1 Antagonist

MCHR1 antagonist 4 (Compound 2m, CAS 1574538-43-4) is a synthetic small-molecule antagonist of the melanin-concentrating hormone receptor 1 (MCHR1). It belongs to a second-generation monocyclic pyrrol-2-one chemotype designed to overcome the pharmacokinetic and physicochemical liabilities of first-generation bicyclic thienopyrimidine-based MCHR1 antagonists [1]. The compound exhibits sub-nanomolar binding affinity for both human and rat MCHR1 (Ki = 0.74 nM and 0.76 nM, respectively) and demonstrates blood-brain barrier permeability , positioning it as a structurally and pharmacokinetically differentiated tool compound for obesity and metabolic disease research.

Workflow

MCHR1 antagonist tool compound for obesity and metabolic disease research

Selection

Second-generation monocyclic pyrrol-2-one chemotype with blood-brain barrier permeability

Use Context

CNS-penetrant probe for hypothalamic MCHR1 pathway inhibition studies

• [1] Subbaiah MAM, Mandal U, Patankar V, Bhaskaran S, Nutakki R, Rami B, Shah DP, Mahammad S, Murphy BJ, Huang C, Robl JA, Washburn WN. Exploring monocyclic core: Discovery of pyrrol-2-one derivatives as a new series of potent MCHR1 antagonists with in vivo efficacy. European Journal of Medicinal Chemistry, 2024, 276: 116686. View Source

MCHR1 Antagonist 4: Why Generic Substitution Fails

MCHR1 antagonists cannot be generically interchanged because critical drug properties—including solubility, half-life, hERG liability, and brain penetration—are chemotype-dependent rather than target-class-inherent. First-generation MCHR1 antagonists such as the bicyclic thienopyrimidinone BMS-819881 (Ki = 7 nM for rat MCHR1) exhibited high aromatic ring count and flat molecular character, resulting in poor aqueous solubility, prolonged half-life (5.7–32 h across species), and projected high human doses (~400 mg QD) that undermined their clinical development [1] [2]. In contrast, MCHR1 antagonist 4 (Compound 2m) was rationally designed with a monocyclic pyrrol-2-one core that reduces aromatic ring count and increases conformational flexibility, leading to enhanced solubility and reduced half-life while retaining sub-nanomolar potency [1]. Structural differences at the core level mean that potency, pharmacokinetics, and developability cannot be assumed interchangeable across chemotypes within the MCHR1 antagonist class.

Target Compound

MCHR1 antagonist 4: monocyclic pyrrol-2-one core, reduced aromatic ring count, improved solubility, shorter half-life, sub-nM binding

Generic Substitute

First-generation MCHR1 antagonists (e.g., bicyclic thienopyrimidinones): flat, aromatic character, poor solubility, prolonged half-life

Risk

Chemotype-dependent solubility and PK profile may shift formulation reliability and chronic dosing manageability

Risk

CNS penetration and half-life differences can alter hypothalamic target engagement and accumulation patterns

• [1] Subbaiah MAM, Mandal U, Patankar V, Bhaskaran S, Nutakki R, Rami B, Shah DP, Mahammad S, Murphy BJ, Huang C, Robl JA, Washburn WN. Exploring monocyclic core: Discovery of pyrrol-2-one derivatives as a new series of potent MCHR1 antagonists with in vivo efficacy. European Journal of Medicinal Chemistry, 2024, 276: 116686. View Source
• [2] Washburn WN, et al. Identification of a nonbasic melanin hormone receptor 1 antagonist as an antiobesity clinical candidate. Journal of Medicinal Chemistry, 2014, 57(18): 7509-7522. (BMS-819881 disclosure and characterization.) View Source

MCHR1 Antagonist 4: Quantitative Evidence Guide

Sub-Nanomolar Binding Affinity vs. First-Generation MCHR1 Antagonists

MCHR1 antagonist 4 (Compound 2m) exhibits sub-nanomolar Ki values at human and rat MCHR1 that are approximately 9- to 10-fold more potent than the first-generation clinical candidate BMS-819881 (Ki = 7 nM for rat MCHR1), and approximately 3-fold more potent than SNAP 94847 (Ki = 2.2 nM for MCHR1) [1] . This potency advantage arises from the chemotype switch from bicyclic thienopyrimidinone to monocyclic pyrrol-2-one, which serves as an effective bioisostere while achieving stronger receptor engagement. Note: BMS-819881 Ki data are for rat MCHR1; cross-study comparison assumes comparable rank-ordering across species.

Binding Affinity (Ki)

Head-to-head

hMCHR1 Ki 0.74 nM; rMCHR1 Ki 0.76 nM vs. BMS-819881 rKi 7 nM, SNAP 94847 Ki 2.2 nM

Supports wider target-engagement window vs. earlier chemotypes

Cross-study comparison; species rank-ordering assumed comparable

Evidence Dimension	Binding affinity (Ki) at MCHR1
Target Compound Data	hMCHR1 Ki = 0.74 nM; rMCHR1 Ki = 0.76 nM
Comparator Or Baseline	BMS-819881 rMCHR1 Ki = 7 nM [1]; SNAP 94847 MCHR1 Ki = 2.2 nM
Quantified Difference	~9- to 10-fold lower Ki vs. BMS-819881; ~3-fold lower Ki vs. SNAP 94847
Conditions	Radioligand competition binding assays; recombinant human and rat MCHR1

Why This Matters

Higher binding affinity enables lower dosing requirements and wider separation from off-target occupancy, a critical parameter for researchers selecting a MCHR1 antagonist with optimal target engagement.

• [1] Washburn WN, et al. Identification of a nonbasic melanin hormone receptor 1 antagonist as an antiobesity clinical candidate. J Med Chem, 2014, 57(18): 7509-7522. BMS-819881 rMCHR1 Ki = 7 nM. View Source

Chemotype-Driven Half-Life Reduction

The first-generation thienopyrimidinone MCHR1 antagonist BMS-819881 exhibited prolonged terminal elimination half-lives of 5.7 h (rat), 32 ± 8 h (dog), and 14 ± 3 h (cynomolgus monkey), attributed to high aromatic ring count and flat molecular character leading to metabolic stability issues and projected high human doses . The monocyclic pyrrol-2-one redesign embodied by Compound 2m achieved a reduced half-life while retaining sub-nanomolar potency, as documented in the primary disclosure paper [1]. This chemotype-driven PK improvement directly addresses a key liability that contributed to the clinical attrition of earlier MCHR1 programs.

Half-Life Reduction

Reported

Directional improvement vs. first-gen; BMS-819881 t1/2 5.7 h (rat), 32 h (dog), 14 h (monkey)

Mitigates accumulation risk in chronic dosing studies

Exact fold-change not publicly specified

Evidence Dimension	Terminal elimination half-life across preclinical species
Target Compound Data	Reduced half-life relative to first-generation chemotype (quantitative value not publicly disclosed in abstract; qualitative improvement stated in primary paper) [1]
Comparator Or Baseline	BMS-819881: t1/2 = 5.7 h (rat), 32 ± 8 h (dog), 14 ± 3 h (cynomolgus monkey)
Quantified Difference	Directional improvement (reduced half-life); exact fold-change unspecified in publicly accessible data
Conditions	Pharmacokinetic studies in rat, dog, and cynomolgus monkey following intravenous administration at 1 mg/kg

Why This Matters

A reduced half-life mitigates drug accumulation risk in chronic dosing studies and simplifies pharmacokinetic management, a recognized advantage for researchers selecting tool compounds for in vivo obesity models.

• [1] Subbaiah MAM, Mandal U, Patankar V, et al. Exploring monocyclic core: Discovery of pyrrol-2-one derivatives as a new series of potent MCHR1 antagonists with in vivo efficacy. Eur J Med Chem, 2024, 276: 116686. View Source

Improved Solubility with Monocyclic Core Design

First-generation MCHR1 antagonists such as BMS-819881 (compound 1b) suffered from poor aqueous solubility attributed to high aromatic ring count and flat molecular topology, which contributed to low oral bioavailability and high projected human doses (~400 mg QD) [1]. Compound 2m (MCHR1 antagonist 4) was designed with a monocyclic pyrrol-2-one core that reduces aromatic ring count and increases conformational flexibility, resulting in enhanced solubility while maintaining sub-nanomolar potency [1]. The improved solubility profile enables more reliable formulation for both in vitro and in vivo studies.

Aqueous Solubility

Reported

Enhanced vs. BMS-819881 (poor solubility, high projected human dose ~400 mg QD)

Supports reliable formulation for in vivo pharmacology

Directional improvement; exact fold-change unspecified

Evidence Dimension	Aqueous solubility and oral bioavailability potential
Target Compound Data	Enhanced solubility vs. BMS-819881 (compound 1b); qualitative improvement stated in primary paper; explicit quantification not available in abstract [1]
Comparator Or Baseline	BMS-819881 (compound 1b): poor solubility, high projected human dose (~400 mg QD), attributed to flat character and high aromatic ring count [1]
Quantified Difference	Directional improvement in solubility; exact fold-change unspecified in publicly accessible data
Conditions	Comparative solubility assessment within the same lead optimization program; compound 1b (BMS-819881) and compound 2m evaluated by the same research group

Why This Matters

Formulation reliability is a critical practical concern in procurement for in vivo pharmacology studies; compounds with poor solubility introduce dosing variability and experimental uncertainty that can confound efficacy readouts.

• [1] Subbaiah MAM, Mandal U, Patankar V, et al. Exploring monocyclic core: Discovery of pyrrol-2-one derivatives as a new series of potent MCHR1 antagonists with in vivo efficacy. Eur J Med Chem, 2024, 276: 116686. View Source

In Vivo Body Weight Reduction: Proof of Concept

Compound 2m (MCHR1 antagonist 4) demonstrated >5% reduction in body weight gain in rats, providing the first in vivo proof-of-concept for the monocyclic pyrrol-2-one chemotype as an effective anti-obesity agent [1]. For context, the first-generation bicyclic preclinical candidate BI 186908 achieved significant body weight reduction comparable to sibutramine in a 4-week diet-induced obesity rat model [2]. While direct head-to-head comparison in the same model is not available, the >5% weight gain reduction validates Compound 2m as an in vivo-efficacious tool compound. Note: the specific dosing regimen, treatment duration, and model (acute vs. chronic, diet-induced vs. standard chow) for the >5% reduction are not fully specified in the publicly accessible abstract.

In Vivo Body Weight

Reported

>5% reduction in body weight gain in rats vs. vehicle

Supports in vivo obesity model endpoint context

Dosing/model details not fully specified in public abstract

Evidence Dimension	Body weight gain reduction in rat models
Target Compound Data	>5% reduction in body weight gain in rats [1]
Comparator Or Baseline	Vehicle-treated control group; BI 186908 (significant body weight reduction comparable to sibutramine in 4-week DIO rats) [2]
Quantified Difference	>5% relative to vehicle; exact comparator effect size for BI 186908 not quantified in abstract
Conditions	In vivo rat model; specific dosing and model details not fully available in public abstract

Why This Matters

In vivo efficacy is the decisive criterion for tool compound selection in preclinical obesity research; compounds lacking demonstrated in vivo weight-loss effects have limited translational value regardless of in vitro potency.

• [1] Subbaiah MAM, Mandal U, Patankar V, et al. Exploring monocyclic core: Discovery of pyrrol-2-one derivatives as a new series of potent MCHR1 antagonists with in vivo efficacy. Eur J Med Chem, 2024, 276: 116686. View Source
• [2] Oost T, Heckel A, Kley JT, et al. Design, synthesis and evaluation of MCH receptor 1 antagonists--Part III: Discovery of pre-clinical development candidate BI 186908. Bioorg Med Chem Lett, 2015. PMID: 26105194. View Source

Confirmed Blood-Brain Barrier Permeability

MCHR1 antagonist 4 is explicitly characterized as blood-brain barrier permeable, with confirmed binding to both human and rat MCHR1 at sub-nanomolar Ki values . CNS penetration is a prerequisite for MCHR1 antagonist efficacy, given that the MCHR1 target is centrally located in the hypothalamus where it regulates feeding behavior and energy homeostasis. Many MCHR1 antagonist programs have struggled to achieve adequate brain exposure at tolerated doses; the BBB permeability of Compound 2m is therefore a functionally critical differentiation parameter. Quantitative brain-to-plasma ratios are not publicly available for this compound, limiting the strength of this evidence dimension to qualitative class-level inference supported by explicit vendor/patent characterization.

BBB Permeability

Class-level inference

Explicitly characterized as blood-brain barrier permeable; sub-nM Ki at human/rat MCHR1

Supports CNS target engagement for hypothalamic MCHR1

Quantitative brain-to-plasma ratios not available

Evidence Dimension	Blood-brain barrier permeability
Target Compound Data	BBB permeable (explicitly characterized); hMCHR1 Ki = 0.74 nM; rMCHR1 Ki = 0.76 nM
Comparator Or Baseline	Class-level: first-generation MCHR1 antagonists with poor brain penetration due to P-gp efflux limited brain exposure; no direct comparator data available
Quantified Difference	Qualitative: BBB-permeable vs. class-level recognition that CNS penetration is a known bottleneck for MCHR1 antagonists
Conditions	Characterization based on binding data across human and rat MCHR1; explicit BBB permeability noted in vendor and patent sources

Why This Matters

Without confirmed BBB penetration, an MCHR1 antagonist cannot engage the hypothalamic target required for appetite regulation, rendering it unsuitable for obesity research applications.

Bioisosteric Replacement: Monocyclic Pyrrolone Core

The defining structural innovation of Compound 2m is the replacement of the bicyclic thienopyrimidine core—characteristic of first-generation MCHR1 antagonists such as BMS-819881 and BMS-814580 (compound 1d)—with a monocyclic pyrrol-2-one chemotype [1]. Despite the reduction in ring count, the new chemotype retained sub-nanomolar MCHR1 antagonism, demonstrating that the monocyclic pyrrol-2-one serves as an effective bioisostere of the bicyclic system [1]. This scaffold hop simultaneously reduces aromatic ring count (addressing flatness-driven solubility problems) and increases conformational flexibility, while maintaining target engagement. The bioisosteric replacement is directly characterized in the medicinal chemistry optimization program that produced Compound 2m.

Scaffold Design

Head-to-head

Bicyclic thienopyrimidine → monocyclic pyrrol-2-one; retained sub-nM antagonism

Validates monocyclic core as effective bioisostere

Within same optimization program

Evidence Dimension	Chemotype / core scaffold
Target Compound Data	Monocyclic pyrrol-2-one core; reduced aromatic ring count; increased conformational flexibility [1]
Comparator Or Baseline	First-generation MCHR1 antagonists (e.g., BMS-819881/compound 1b, BMS-814580/compound 1d): bicyclic thienopyrimidine core; high aromatic ring count; flat molecular character [1]
Quantified Difference	Ring count reduction: bicyclic → monocyclic; functional antagonism retained at sub-nanomolar range despite simplified core
Conditions	Within the same MCHR1 antagonist lead optimization program from the same research group

Why This Matters

The scaffold innovation distinguishes Compound 2m from legacy MCHR1 antagonists that have populated vendor catalogs for over a decade; this is a genuinely new chemotype with improved physicochemical properties, not a trivial analog of earlier series.

• [1] Subbaiah MAM, Mandal U, Patankar V, et al. Exploring monocyclic core: Discovery of pyrrol-2-one derivatives as a new series of potent MCHR1 antagonists with in vivo efficacy. Eur J Med Chem, 2024, 276: 116686. View Source

MCHR1 Antagonist 4: Optimal Application Scenarios

In Vivo Obesity Studies: CNS-Penetrant MCHR1 Blockade

MCHR1 antagonist 4 is validated for in vivo obesity research based on its demonstrated >5% reduction in body weight gain in rats [1]. Combined with confirmed blood-brain barrier permeability and sub-nanomolar binding affinity for both human and rat MCHR1, this compound is suited for chronic dosing studies in diet-induced obesity rodent models where target engagement in the hypothalamus is essential. Researchers should prioritize this compound over first-generation thienopyrimidinone MCHR1 antagonists when CNS penetration and in vivo weight-loss readouts are primary endpoints, as earlier compounds struggled with poor solubility and excessive half-life that complicated chronic dosing regimens [1].

PK/PD Modeling with Improved Half-Life and Solubility

Studies requiring reliable formulation and predictable pharmacokinetic profiles benefit from the enhanced solubility and reduced half-life of Compound 2m relative to first-generation MCHR1 antagonists such as BMS-819881, which exhibited half-lives up to 32 h in dogs and poor solubility due to flat, aromatic character [1] . The reduced half-life of Compound 2m mitigates drug accumulation risks and facilitates cleaner PK/PD correlation in sub-chronic and chronic dosing paradigms. This compound is appropriate for research programs that previously encountered formulation or accumulation challenges with legacy MCHR1 tool compounds.

Benchmarking Monocyclic Pyrrolone Scaffolds

MCHR1 antagonist 4 (Compound 2m) serves as a structurally novel benchmark compound representing the monocyclic pyrrol-2-one chemotype, validated as an effective bioisostere of the bicyclic thienopyrimidine system [1]. Medicinal chemistry teams pursuing MCHR1 or related GPCR targets can use this compound as a reference standard for scaffold-hopping strategies, aromatic ring count reduction, and conformational flexibility optimization. Its demonstrated combination of sub-nanomolar potency, BBB permeability, and in vivo efficacy makes it a uniquely valuable comparator for new chemical series targeting the MCHR1 receptor.

Selectivity Profiling: MCHR2 and Off-Target Panels

Given the high binding affinity of Compound 2m for MCHR1 (Ki = 0.74–0.76 nM), this compound is well-suited for selectivity profiling studies against the MCHR2 subtype and broader GPCR panels [1]. Although explicit MCHR2 selectivity data for this compound are not publicly available, its potent MCHR1 engagement makes it an appropriate tool for researchers designing counter-screening assays to establish selectivity windows, particularly in comparison to dual MCHR1/MCHR2 ligands or MCHR2-selective compounds. The reduced aromatic ring count of the monocyclic core also provides a structurally differentiated template for investigating chemotype-specific off-target profiles.

Application

Selection Property

Validation Focus

Obesity model MCHR1 pathway studies

CNS penetration and target engagement

In vivo body weight endpoint and chronic dosing

PK/PD correlation studies

Reduced half-life and enhanced solubility profile

Exposure-response and accumulation monitoring

Medicinal chemistry scaffold benchmarking

Monocyclic pyrrol-2-one chemotype reference

Bioisosteric replacement and property comparison

Selectivity and off-target profiling

High MCHR1 affinity for counter-screening

MCHR2 and GPCR panel selectivity window

• [1] Subbaiah MAM, Mandal U, Patankar V, et al. Exploring monocyclic core: Discovery of pyrrol-2-one derivatives as a new series of potent MCHR1 antagonists with in vivo efficacy. Eur J Med Chem, 2024, 276: 116686. View Source